Cas no 3571-94-6 (Benzenesulfonamide,4-amino-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-)

• Product Name: Benzenesulfonamide,4-amino-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-
• CAS No: 3571-94-6
• MF: C₁₂H₁₆N₄O₂S₂
• MW: 312.411039352417
• CID: 317485
• PubChem ID: 350265
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-
• 4-Amino-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
• SCHEMBL11891684
• 3571-94-6
• NSC-509005
• AKOS002666438
• NSC509005
• DTXSID70325494
• 4-Amino-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzene-1-sulfonamide

• Inchi： 1S/C12H16N4O2S2/c1-8(2)7-11-14-15-12(19-11)16-20(17,18)10-5-3-9(13)4-6-10/h3-6,8H,7,13H2,1-2H3,(H,15,16)
• InChI Key： IDXLLBBFRBQZFE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1=NN=C(CC(C)C)S1)(=O)=O

Computed Properties

• Exact Mass: 312.07168
• Monoisotopic Mass: 312.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 97.97